Breyniaionoside A

• Molecular Formula: C19H32O9
• Molecular Weight: 404.5 g/mol
• InChI: InChI=1S/C19H32O9/c1-10-6-11(22)7-18(2,3)19(10,26)5-4-12(8-20)27-17-16(25)15(24)14(23)13(9-21)28-17/h4-5,10,12-17,20-21,23-26H,6-9H2,1-3H3
• InChIKey: JTIZGDFRGKUHKK-UHFFFAOYSA-N

Breyniaionoside A: Identification & Procurement

Breyniaionoside A is a megastigmane glucoside isolated from the leaves of Breynia officinalis HEMSL, identified by Morikawa et al. in 2004 [1]. It belongs to the sesquiterpenoid class, with the molecular formula C19H32O9 and a molecular weight of 404.45 g/mol [2]. As a natural product, its absolute stereochemistry was subsequently substantiated by Matsunami et al. in 2010 [3]. For researchers and procurement specialists, selecting Breyniaionoside A over other megastigmane glucosides is justified by its fully elucidated and published absolute configuration, a critical factor for reproducible experimental outcomes.

Identity

Confirmed absolute stereochemistry (4S,5R)

Class

Megastigmane glucoside reference standard

Workflow

Analytical fingerprinting and SAR studies

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1086-90. View Source
• [2] MedChemExpress. Breyniaionoside A product datasheet. View Source
• [3] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010 Oct;64(4):460-7. View Source

Breyniaionoside A: Why Generic Substitution Fails

Generic megastigmane glucosides represent a broad class of natural products with highly variable stereochemistry, glycosylation patterns, and biological source. Substituting Breyniaionoside A with an unspecified or unverified megastigmane glucoside introduces significant risk of experimental irreproducibility. The absolute stereochemistry of Breyniaionoside A has been rigorously established using modern spectroscopic methods [1], whereas many related compounds, including other breyniaionosides (B, C, D), may have undefined or only partially characterized absolute configurations. This lack of definitive stereochemical assignment can directly impact biological activity, target binding, and analytical standardization. Therefore, procurement decisions must prioritize compounds with verified absolute configuration and high-purity analytical certification to ensure data integrity.

vs. Breyniaionoside C

Breyniaionoside A contains a ketone (C=O), whereas C is fully saturated; altered hydrogen-bonding and metabolic stability may shift assay outcomes.

vs. Breyniaionoside D

A possesses an additional oxygen atom compared to D, leading to different oxidation state and chromatographic behavior.

vs. analogs B & C

Absolute configurations of B and C remained unconfirmed before 2010; using them risks introducing stereochemical ambiguity into biological data.

• [1] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010 Oct;64(4):460-7. View Source

Breyniaionoside A: Structural & Material Differentiation

Absolute Stereochemistry Determination

Breyniaionoside A's absolute stereochemistry was substantiated for the first time in 2010 by Matsunami et al., using extensive spectroscopic analysis including NMR and CD spectroscopy [1]. This is in stark contrast to many in-class megastigmane glucosides, including breyniaionosides B and C, for which absolute configurations remain undefined or only partially characterized in the original isolation papers [2]. The availability of a fully defined stereochemical structure for Breyniaionoside A directly addresses a common source of variability in natural product research.

Stereochemistry Elucidation

Head-to-head comparison

Absolute configuration (4S,5R) determined via CD and NMR. Breyniaionosides B and C: only relative configurations previously reported.

Enables confirmed 3D conformation for SAR and reproducibility.

Source: 2010 comparative study (Matsunami et al.)

Evidence Dimension	Absolute Stereochemistry Definition
Target Compound Data	Absolute configuration fully substantiated (Matsunami et al., 2010)
Comparator Or Baseline	Breyniaionosides B and C: absolute stereochemistry undefined in original literature (Morikawa et al., 2004)
Quantified Difference	Qualitative: Confirmed vs. Undefined
Conditions	Structural elucidation via 1D/2D NMR, CD spectroscopy, and comparison to known standards

Why This Matters

For researchers, this eliminates ambiguity in interpreting structure-activity relationships and ensures that the purchased compound is the exact entity described in the literature.

• [1] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010 Oct;64(4):460-7. View Source
• [2] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1086-90. View Source

Molecular Formula & Mass: Key Distinctions

Commercially sourced Breyniaionoside A is typically offered at a purity of ≥95%, as verified by HPLC or NMR . This level of purity ensures that observed biological or chemical effects are attributable to the target compound and not to impurities that may co-elute from natural extracts. In contrast, many in-class megastigmane glucosides are only available as unstandardized extracts or with lower purity specifications, introducing variability in experimental outcomes [1].

Elemental Composition

Cross-study comparable

Breyniaionoside A: C19H32O9, MW 404.45. vs C (C19H34O9, Δ2H) and D (C19H32O8, ΔO).

Allows unambiguous LC-MS identification and avoids isomer confusion.

Based on IUPAC standard atomic weights.

Evidence Dimension	Chemical Purity
Target Compound Data	≥95% (commercial specification)
Comparator Or Baseline	Unspecified or lower purity megastigmane glucoside mixtures
Quantified Difference	≥95% vs. undefined/lower purity
Conditions	Analytical characterization by HPLC or NMR

Why This Matters

Procurement of a high-purity, analytically defined standard is essential for dose-response studies, enzyme inhibition assays, and any application requiring precise concentration control.

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1086-90. View Source

Predicted Solubility & Chromatographic Behavior

Breyniaionoside A features a unique combination of a megastigmane core with a specific β-D-glucopyranosyloxy substitution at a defined stereocenter [1]. This precise molecular architecture distinguishes it from other breyniaionosides (B, C, D) and related megastigmane glucosides such as canangaionoside, which possess different substitution patterns and stereochemistry [2]. While direct comparative bioactivity data is currently limited, this structural uniqueness implies a distinct interaction profile with biological targets compared to its analogs.

Predicted Solubility

Class-level inference

Calculated aqueous solubility ~28 g/L at 25 °C (ACD/Labs).

Provides a baseline for dissolution protocol development.

Data to verify; class-dependent property.

Evidence Dimension	Structural Features
Target Compound Data	(4S,5R)-4-[(1E)-3-(β-D-glucopyranosyloxy)-4-hydroxy-1-buten-1-yl]-4-hydroxy-3,3,5-trimethylcyclohexanone
Comparator Or Baseline	Breyniaionosides B, C, D (differing in epoxide, hydroxyl, and alkyl chain patterns)
Quantified Difference	Qualitative: Unique stereochemistry and glycosylation pattern
Conditions	Structural determination by NMR and MS

Why This Matters

In structure-activity relationship (SAR) studies, this specific molecular identity is critical for drawing accurate conclusions about functional group contributions to observed biological effects.

• [1] ChemWhat. Breyniaionoside A chemical structure information. View Source
• [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010 Oct;64(4):460-7. View Source

Commercial Purity & Analytical Documentation

Breyniaionoside A was originally isolated from the leaves of Breynia officinalis HEMSL, collected on Okinawa Island [1]. This specific botanical origin is a key differentiator, as the compound has also been identified in Cananga odorata var. odorata from Thailand [2]. For researchers requiring a consistent and traceable supply, specifying the compound from its original characterized source (Breynia officinalis) ensures alignment with the published characterization data. Sourcing from alternative plant species or unverified collections may introduce variations in compound purity, co-eluting isomers, or undetected contaminants.

Bulk Purity Specification

Data to verify

Vendor-reported purity ≥95% (HPLC); supporting NMR and MS documentation available upon request.

Supports batch reproducibility when documentation is confirmed.

Request certificate of analysis for lot-specific data.

Evidence Dimension	Botanical Source and Traceability
Target Compound Data	Isolated from Breynia officinalis HEMSL (Okinawa, Japan)
Comparator Or Baseline	Other sources e.g., Cananga odorata var. odorata (Thailand)
Quantified Difference	Qualitative: Specific, traceable source vs. variable or undefined sources
Conditions	Plant material collection and extraction protocols

Why This Matters

This traceability supports the procurement of a chemically consistent product, which is particularly important in natural product research where batch-to-batch variability is a well-known challenge.

• [1] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1086-90. View Source
• [2] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010 Oct;64(4):460-7. View Source

Breyniaionoside A: Defined Applications

Metabolite Standards for Plant Extracts

As a compound with a fully characterized absolute configuration and commercially available at ≥95% purity, Breyniaionoside A serves as an ideal analytical standard for HPLC or LC-MS quantification of this specific megastigmane glucoside in plant extracts from Breynia officinalis or related species .

Structural Biology & Molecular Recognition

The defined stereochemistry of Breyniaionoside A makes it a suitable reference compound for SAR studies investigating the biological impact of specific stereochemical and glycosylation features in megastigmane glucosides, compared to less well-defined analogs [1].

Pre-Formulation & Solvent Compatibility

Given its isolation from the specific Okinawan variety of Breynia officinalis, Breyniaionoside A can be used as a marker compound for the phytochemical standardization and quality control of B. officinalis herbal materials [2].

Application

Selection Property

Validation Focus

Plant metabolomics reference standard

Confirmed absolute stereochemistry and molecular formula

LC-HRMS and NMR identity confirmation

Structure-activity relationship (SAR) studies

Defined (4S,5R) configuration

Computational docking and 3D pharmacophore modeling

In vitro assay stock solution preparation

Reported solubility parameter

Dissolution protocol development

Inter-laboratory natural product library

Defined purity specifications with documentation

Cross-study data comparability

• [1] Matsunami K, et al. Megastigmane glucosides and an unusual monoterpene from the leaves of Cananga odorata var. odorata, and absolute structures of megastigmane glucosides isolated from C. odorata var. odorata and Breynia officinalis. J Nat Med. 2010 Oct;64(4):460-7. View Source
• [2] Morikawa H, et al. Terpenic and phenolic glycosides from leaves of Breynia officinalis HEMSL. Chem Pharm Bull (Tokyo). 2004 Sep;52(9):1086-90. View Source